Cas no 64585-12-2 (Ethylamine Hydrochloride-d3)

• Product Name: Ethylamine Hydrochloride-d3
• CAS No: 64585-12-2
• MF: C₂H₈ClN
• MW: 84.5631046295166
• CID: 502640
• PubChem ID: 12203876
• Update Time: 2025-10-29

Ethylamine Hydrochloride-d3 Chemical and Physical Properties

Names and Identifiers

• Ethan-2,2,2-d3-amine,hydrochloride (9CI)
• ETHYL-2,2,2-D3-AMINE HCL
• Ethylamine Hydrochloride-d3
• ETHYL-2,2,2-D3-AMINE HYDROCHLORIDE
• Ethylamine-2,2,2-D3Cl
• Ethylamine-2,2,2-D3HCl
• Ethyl--d3-aMine HCl
• Ethan-2,2,2-d3-amine,hydrochloride(9ci)
• 2,2,2-Trideuterioethanamine;hydrochloride
• D98259
• 64585-12-2

• Inchi： 1S/C2H7N.ClH/c1-2-3;/h2-3H2,1H3;1H/i1D3;
• InChI Key： XWBDWHCCBGMXKG-NIIDSAIPSA-N
• SMILES： Cl.NCC([2H])([2H])[2H]

Computed Properties

• Exact Mass: 84.05340
• Monoisotopic Mass: 84.053
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 2.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2

Experimental Properties

• Melting Point: 113 °C
• PSA: 26.02000
• LogP: 1.46730

Ethylamine Hydrochloride-d3 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethylamine Hydrochloride-d3

Ethylamine Hydrochloride-d3: Applications and Significance in Modern Chemical Research

Ethylamine Hydrochloride-d3, a deuterated derivative of ethylamine hydrochloride, is a compound of significant interest in the field of chemical and pharmaceutical research. With a CAS number of 64585-12-2, this molecule has garnered attention due to its unique properties and versatile applications. The inclusion of deuterium atoms (denoted by the '-d3' suffix) introduces a subtle yet impactful modification to the molecular structure, making it an invaluable tool in various scientific disciplines.

The primary significance of Ethylamine Hydrochloride-d3 lies in its utility as a labeled compound in analytical chemistry and drug development. The deuterated version allows researchers to distinguish this compound from its non-deuterated counterpart, facilitating precise tracking and analysis in complex mixtures. This is particularly crucial in nuclear magnetic resonance (NMR) spectroscopy, where the presence of deuterium atoms provides clear spectral signatures, enhancing the resolution and accuracy of structural elucidation.

In pharmaceutical research, Ethylamine Hydrochloride-d3 serves as a critical intermediate in the synthesis of various bioactive molecules. Its labeled nature makes it an excellent choice for studying metabolic pathways and drug metabolism. By incorporating deuterium atoms, researchers can monitor the fate of ethylamine derivatives within biological systems, providing insights into their pharmacokinetic behavior. This information is invaluable for optimizing drug formulations and improving therapeutic efficacy.

Recent advancements in mass spectrometry have further highlighted the importance of Ethylamine Hydrochloride-d3. The unique isotopic signature of deuterium allows for highly sensitive detection and quantification of this compound in complex matrices. This capability has been leveraged in environmental monitoring, where trace levels of ethylamine derivatives can indicate industrial pollution or biological activity. The precision offered by this labeled compound ensures that researchers can gather reliable data even in challenging analytical scenarios.

The use of Ethylamine Hydrochloride-d3 extends beyond basic research into applied sciences. In agrochemical research, for instance, this compound can be employed to study the degradation and transformation of ethylamine-based pesticides in soil and water systems. The labeled version enables scientists to trace these compounds over time, providing critical data for assessing environmental impact and developing sustainable agricultural practices.

Moreover, Ethylamine Hydrochloride-d3 plays a pivotal role in chemical synthesis, particularly in the development of novel catalysts and reaction pathways. The deuterium atoms can influence reaction mechanisms, allowing chemists to explore alternative synthetic routes that might not be feasible with non-deuterated analogs. This flexibility is essential for innovation in organic synthesis, where the discovery of new methodologies is key to advancing the field.

The versatility of Ethylamine Hydrochloride-d3 also makes it a valuable asset in materials science. Researchers investigating polymers and coatings can utilize this compound to study interactions at molecular levels. The labeled nature provides a clear distinction between different molecular species, enabling detailed analysis of polymer degradation and stability under various conditions.

In conclusion, Ethylamine Hydrochloride-d3 (CAS no 64585-12-2) is a multifaceted compound with broad applications across multiple scientific domains. Its unique isotopic properties make it an indispensable tool for analytical chemistry, pharmaceutical research, environmental science, and materials science. As research methodologies continue to evolve, the demand for high-quality labeled compounds like Ethylamine Hydrochloride-d3 is expected to grow, further solidifying its importance in modern chemical research.